Cas no 4703-34-8 (2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid)

• Product Name: 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid
• CAS No: 4703-34-8
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• CID: 330886
• PubChem ID: 286637
• Update Time: 2025-11-06

2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(4-methylphenyl)sulfonyl]glycyl-
• ({[(4-METHYLPHENYL)SULFONYL]AMINO}ACETYL)AMINO]ACETIC ACID
• 2-[[2-[(4-methylphenyl)sulfonylamino]acetyl]amino]acetate
• 2-(toluene-4-sulfonyl)-isoindoline
• 2(toluene-p-sulphonyl)isoindoline
• 2-[(4-methylphenyl)sulfonyl]isoindoline
• 2-tosylisoindoline
• AC1Q2LIQ
• ChemDiv3_005165
• N-(p-tosyl)dihydroisoindole
• N-(p-tosyl)glycylglycine
• N-(p-tosyl)isoindoline
• N-[N-(toluene-4-sulfonyl)-glycyl]-glycine
• NSC90640
• N-tosyldihydroisoindole
• N-tosyl-isoindoline
• Oprea1_752203
• SureCN5708819
• tosyl-glycyl-glycine
• Ts-Gly-Gly-OH
• NSC145153
• 2-[[2-[(4-methylphenyl)sulfonylamino]acetyl]amino]acetic acid
• SR-01000113819-1
• Z45575246
• [({[(4-methylphenyl)sulfonyl]amino}acetyl)amino]acetic acid
• SR-01000113819
• DTXSID00963727
• 2-(2-(4-Methylphenylsulfonamido)acetamido)acetic acid
• 2-{2-[(4-methylbenzene)sulfonamido]acetamido}acetic acid
• 2-[2-(4-methylbenzenesulfonamido)acetamido]acetic acid
• 2-(2-(4-Methylphenylsulfonamido)acetamido)aceticacid
• N-{1-Hydroxy-2-[(4-methylbenzene-1-sulfonyl)amino]ethylidene}glycine
• NSC-145153
• 4703-34-8
• EN300-13291
• AKOS001115957
• CS-0233362
• 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid

• MDL： MFCD02029744
• Inchi： 1S/C11H14N2O5S/c1-8-2-4-9(5-3-8)19(17,18)13-6-10(14)12-7-11(15)16/h2-5,13H,6-7H2,1H3,(H,12,14)(H,15,16)
• InChI Key： LESILPKULCPDIL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC(NCC(=O)O)=O)(=O)=O

Computed Properties

• Exact Mass: 285.05459
• Monoisotopic Mass: 286.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 115.4
• LogP: 1.33670

Additional information on 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid

Introduction to 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid (CAS No: 4703-34-8)

2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid, identified by the CAS number 4703-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and molecular biology studies.

The molecular structure of 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid incorporates a sulfonamide group attached to an acetamidoacetic acid backbone. This configuration imparts distinctive chemical and biological characteristics, making it a versatile building block for synthesizing more complex molecules. The presence of the 4-Methylbenzenesulfonamido moiety enhances its reactivity and binding affinity, which are crucial factors in designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing innovative treatments for various diseases, including cancer, inflammation, and infectious disorders. The compound 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. Its ability to serve as a scaffold for drug design has been particularly highlighted in the development of targeted therapies that leverage its unique chemical properties.

One of the most compelling aspects of 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid is its role in the synthesis of small-molecule inhibitors. These inhibitors have shown promise in preclinical studies as potential treatments for a range of conditions. For instance, researchers have explored its use in creating compounds that modulate enzyme activity, which is critical for regulating cellular processes and pathways associated with disease progression.

The sulfonamide group in 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid is known for its ability to form stable hydrogen bonds with biological targets, such as enzymes and receptors. This interaction is essential for achieving high selectivity and efficacy in drug design. Furthermore, the compound's structural flexibility allows for modifications that can fine-tune its pharmacokinetic properties, making it an attractive candidate for optimizing drug delivery systems.

Recent advancements in computational chemistry and molecular modeling have further enhanced the utility of 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid. These tools have enabled researchers to predict the binding affinity and interactions of the compound with various biological targets with greater accuracy. This has accelerated the drug discovery process by allowing for rapid screening of potential candidates and identification of lead compounds.

In addition to its applications in drug development, 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid has found utility in biochemical research. Its role as a substrate or inhibitor in enzymatic reactions has been studied to gain insights into metabolic pathways and enzyme mechanisms. This information is invaluable for understanding disease mechanisms and developing rational therapeutic strategies.

The synthesis of 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, ensuring its suitability for various applications. The availability of reliable synthetic routes has also facilitated its use in industrial-scale production, making it more accessible for research and commercial purposes.

The future prospects of 2-2-(4-Methylbenzenesulfonamido)acetamidoacetic Acid are promising, with ongoing research exploring its potential in new therapeutic areas. The compound's unique structural features and biological activities make it a valuable asset in the quest for novel treatments. As research continues to uncover new applications and optimize synthetic methods, the significance of this compound is expected to grow further.